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Compound of Interest

Compound Name: Diethyl vinylphosphonate

Cat. No.: B1361785

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical information and safety
data for Diethyl vinylphosphonate (CAS 682-30-4). The information is presented to support
research, development, and safety protocols in a laboratory and industrial setting.

Chemical Identification and Properties

Diethyl vinylphosphonate is an organophosphorus compound with a vinyl functional group. It
Is a versatile intermediate in the synthesis of various chemical compounds.[1][2]

Identifier Value

CAS Number 682-30-4[1][2]

IUPAC Name Diethyl ethenylphosphonate[2]

Synonyms Diethyl vinylphosphate, Vinylphosphonic acid
diethyl ester[1][2]

Molecular Formula CeH1303P[1]

Molecular Weight 164.14 g/mol [1]

InChl Key DREPONDJUKIQLX-UHFFFAOYSA-N[2]

SMILES CCOP(=0)(OCC)C=C[?]
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Physical Property Value

Appearance Clear colorless to light yellow liquid[1][2]
Boiling Point 201 - 203 °CJ[1]

Density 1.068 g/mL at 25 °C[3]

Refractive Index 1.429[1]

Flash Point >110 °C (>230 °F)[4]

Soluble in organic solvents like ethanol and

Solubilit
Y ether; limited solubility in water.[2]

Safety and Hazard Information

Diethyl vinylphosphonate is classified as toxic if swallowed.[5][6] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical.[5] Work should be conducted in a well-ventilated area.[5]

Hazard ] ]
o Pictogram Signal Word Hazard Statement
Classification (GHS)
Acute Toxicity, Oral E, H301: Toxic if
raalt text Danger
(Category 3) swallowed[5][6]
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Precautionary Statement Code Description
] Wash skin thoroughly after
Prevention P264 i
handling.[6]
Do not eat, drink or smoke
P270 _ _
when using this product.[6]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5]
IF SWALLOWED: Immediately
Response P301 + P310 call a POISON CENTER or
doctor/physician.[6]
P330 Rinse mouth.[6]
Storage P405 Store locked up.[6]
Store at 2-8°C in an inert
atmosphere.[5]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[6]

Experimental Protocols
Synthesis of Diethyl Vinylphosphonate

A common method for the synthesis of Diethyl vinylphosphonate involves the reaction of

triethyl phosphite with bromoethylene.

Materials:

o Triethyl phosphite

e Bromoethylene

e Anhydrous Toluene (solvent)
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Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
triethyl phosphite in anhydrous toluene.

e Slowly add bromoethylene to the solution at room temperature with constant stirring.

 After the addition is complete, heat the reaction mixture to reflux and maintain for several
hours.

» Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).
e Once the reaction is complete, cool the mixture to room temperature.

e Remove the solvent under reduced pressure.

» Purify the crude product by vacuum distillation to obtain pure Diethyl vinylphosphonate.

Visualizations
General Experimental Workflow for Chemical Synthesis

The following diagram illustrates a typical workflow for the synthesis and purification of a
chemical compound like Diethyl vinylphosphonate.
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Caption: General workflow for chemical synthesis and purification.
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Applications

Diethyl vinylphosphonate is a valuable intermediate in organic synthesis.[1] Its applications
include:

¢ Synthesis of Organophosphorus Compounds: It serves as a precursor for various
organophosphorus compounds used as pesticides and herbicides.[1]

o Pharmaceutical Development: It is utilized in the synthesis of potential pharmaceutical
agents, including antiviral and anticancer drugs.[1]

o Material Science: The vinyl group allows for its incorporation into polymer matrices to
enhance the properties of materials used in coatings, adhesives, and flame retardants.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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